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Compound of Interest

Compound Name: 3-Oxetyl tosylate

Cat. No.: B8518307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 3-
Oxetyl tosylate, a versatile reagent in organic synthesis. This document is intended to be a

valuable resource for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Physical and Chemical Properties
3-Oxetyl tosylate, also known as p-Toluenesulfonic acid 3-oxetanyl ester or 3-Oxetanyl 4-

methylbenzenesulfonate, is a white to off-white crystalline solid.[1] Its chemical structure

features an oxetane ring and a tosylate group, which confers its utility as an effective

intermediate in a variety of chemical transformations.[1]

Quantitative Physical Property Data
The following table summarizes the key quantitative physical and chemical properties of 3-
Oxetyl tosylate.
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Property Value Reference

CAS Number 26272-83-3 [1][2][3]

Molecular Formula C₁₀H₁₂O₄S [1][2][3]

Molecular Weight 228.26 g/mol [1][2][3]

Melting Point 83 - 89 °C [1]

Boiling Point 372 °C [1][2]

Density 1.34 g/cm³ [1]

Appearance
White to orange to green

crystalline powder
[1]

Purity ≥ 98% (GC) [1]

Storage Conditions 2 - 8 °C [1]

Experimental Protocols for Physical Property
Determination
The following sections detail generalized, standard laboratory procedures for the determination

of the key physical properties of solid organic compounds like 3-Oxetyl tosylate.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. It is a crucial indicator of purity, with pure compounds typically exhibiting a sharp melting

range.[4]

Methodology:

A small, finely ground sample of the solid is packed into a capillary tube to a height of 2-3

mm.[5]

The capillary tube is placed in a melting point apparatus, which contains a heating block and

a thermometer.[4][5]
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The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) to ensure

thermal equilibrium.[5]

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes liquid (completion of melting) are recorded. This range is

the melting point of the substance.[4][5]

Boiling Point Determination
For high-boiling point solids that can be melted without decomposition, the boiling point can be

determined using a micro-scale method after the substance is in its liquid state.

Methodology:

A small amount of the substance is placed in a small test tube or fusion tube.[6][7]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[6][7]

The test tube is attached to a thermometer and heated in a suitable heating bath (e.g., a

Thiele tube filled with mineral oil or an aluminum block).[6][8]

As the temperature rises, air trapped in the capillary tube expands and escapes as a slow

stream of bubbles.[8]

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube.[8]

The heating is then discontinued, and the apparatus is allowed to cool.[8]

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[8]

Density Determination of a Solid
The density of a solid is its mass per unit volume. For a crystalline solid, this can be determined

by the displacement method.[9]

Methodology:
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The mass of a sample of the solid is accurately measured using an analytical balance.[10]

A graduated cylinder is partially filled with a liquid in which the solid is insoluble (e.g., water, if

appropriate, or an organic solvent). The initial volume of the liquid is recorded.[9]

The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged

and that no air bubbles are trapped.[9]

The new volume of the liquid in the graduated cylinder is recorded. The difference between

the final and initial volumes represents the volume of the solid.[9]

The density is calculated by dividing the mass of the solid by its determined volume.[10]

General Synthetic Workflow
3-Oxetyl tosylate is typically synthesized from 3-oxetanol and p-toluenesulfonyl chloride. The

following diagram illustrates a general workflow for the tosylation of an alcohol, which is the

fundamental reaction for producing tosylates like 3-Oxetyl tosylate.[11][12]

Caption: General workflow for the synthesis of a tosylate from an alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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